Cas no 216087-92-2 ((oxan-4-yl)(phenyl)methanol)

(oxan-4-yl)(phenyl)methanol structure
(oxan-4-yl)(phenyl)methanol structure
Product Name:(oxan-4-yl)(phenyl)methanol
CAS No:216087-92-2
MF:C12H16O2
MW:192.254243850708
MDL:MFCD17243925
CID:1402670
PubChem ID:59948998
Update Time:2025-07-19

(oxan-4-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-4-methanol, tetrahydro-a-phenyl-
    • phenyl(tetrahydro-2H-pyran-4-yl)methanol
    • oxan-4-yl(phenyl)methanol
    • (S)-(Oxan-4-yl)(phenyl)methanol
    • (R)-(Oxan-4-yl)(phenyl)methanol
    • (Oxan-4-yl)(phenyl)methanol
    • DAXAFMSSNPTLPA-UHFFFAOYSA-N
    • SY232891
    • 2-Chloro-4-fluoro-5-methoxyphenylboronicacid
    • 2H-Pyran-4-methanol, tetrahydro-alpha-phenyl-
    • racemic phenyl(tetrahydro-2H-pyran-4-yl)methanol
    • AKOS012203118
    • F2167-4289
    • CS-12873
    • A1-08306
    • DB-115689
    • (alphaR)-Tetrahydro-alpha-phenyl-2H-pyran-4-methanol
    • (R)-alpha-(4-Tetrahydropyranyl)benzyl Alcohol
    • MFCD17243925
    • XH0406
    • 216087-92-2
    • SCHEMBL15995417
    • F20239
    • CS-0060499
    • SY127935
    • (oxan-4-yl)(phenyl)methanol
    • MDL: MFCD17243925
    • Inchi: 1S/C12H16O2/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h1-5,11-13H,6-9H2
    • InChI Key: DAXAFMSSNPTLPA-UHFFFAOYSA-N
    • SMILES: O1CCC(C(C2C=CC=CC=2)O)CC1

Computed Properties

  • Exact Mass: 192.115
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.7

(oxan-4-yl)(phenyl)methanol Pricemore >>

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